2-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]acetamide

• Molecular Formula: C23H25NO5
• Molecular Weight: 395.4 g/mol
• IUPAC Name: 2-(7-methoxy-4,8-dimethyl-2-oxochromen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C23H25NO5/c1-14-18-9-10-20(28-4)15(2)22(18)29-23(26)19(14)13-21(25)24-12-11-16-5-7-17(27-3)8-6-16/h5-10H,11-13H2,1-4H3,(H,24,25)
• InChI Key: PLAABFCMHVTYNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OC)CC(=O)NCCC3=CC=C(C=C3)OC

Description

2-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]acetamide is a complex organic compound that belongs to the class of chromen-2-one derivatives This compound is characterized by its unique structure, which includes a chromen-2-one core with methoxy and dimethyl substitutions, as well as an acetamide group attached to a methoxyphenyl ethyl chain

Preparation Methods

The synthesis of 2-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]acetamide typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the following steps:

Formation of the chromen-2-one core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of methoxy and dimethyl groups: These substitutions can be introduced via methylation and methoxylation reactions using reagents such as methyl iodide and sodium methoxide.

Attachment of the acetamide group: This step involves the reaction of the chromen-2-one derivative with an appropriate acetamide precursor under conditions that promote amide bond formation.

Final coupling with the methoxyphenyl ethyl chain: This can be achieved through a nucleophilic substitution reaction, where the acetamide derivative reacts with a methoxyphenyl ethyl halide.

Industrial production methods may involve optimization of these steps to improve yield and scalability, including the use of continuous flow reactors and automated synthesis platforms.

Chemical Reactions Analysis

2-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions. Common reagents include halides, acids, and bases.

Hydrolysis: The acetamide group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

The major products formed from these reactions depend on the specific conditions and reagents used, but they generally involve modifications to the chromen-2-one core or the acetamide group.

Scientific Research Applications

2-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]acetamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. It may serve as a lead compound for the development of new therapeutic agents.

Material Science: The unique structural features of the compound make it a candidate for use in the design of novel materials with specific optical or electronic properties.

Biological Research: The compound can be used as a probe to study various biological processes, including enzyme inhibition and receptor binding.

Industrial Applications: The compound’s chemical stability and reactivity make it suitable for use in various industrial processes, such as the synthesis of specialty chemicals and polymers.

Mechanism of Action

The mechanism of action of 2-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Enzyme Inhibition: It can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access and reducing enzymatic activity.

Receptor Binding: The compound may bind to specific receptors on cell surfaces, triggering signaling pathways that lead to various cellular responses.

Antioxidant Activity: The presence of methoxy and dimethyl groups may contribute to the compound’s ability to scavenge free radicals and reduce oxidative stress.

Comparison with Similar Compounds

2-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)-N-[2-(4-methoxyphenyl)ethyl]acetamide can be compared with other chromen-2-one derivatives, such as:

Coumarin: A simpler chromen-2-one derivative with a wide range of applications, including use as a fragrance and in medicinal chemistry.

Warfarin: A well-known anticoagulant that also contains a chromen-2-one core, but with different substituents and pharmacological properties.

Esculetin: A natural compound with antioxidant and anti-inflammatory properties, structurally similar to the chromen-2-one core of the target compound.

The uniqueness of this compound lies in its specific substitutions and the presence of the acetamide group, which confer distinct chemical and biological properties.